Indalpine hydrochloride

Catalog No.
S1926977
CAS No.
63845-42-1
M.F
C15H21ClN2
M. Wt
264.79 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Indalpine hydrochloride

Researchers needing a specific SSRI profile for reproducible neuropharmacology outcomes rely on Indalpine hydrochloride. Its distinct binding signature eliminates the variability of generic SSRIs.

  • High-affinity SERT inhibitor - ideal reference standard for competitive binding assays.
  • Moderate SERT/NET selectivity - enables unbalanced serotonin-norepinephrine reuptake studies.
  • Antihistamine activity - used with 'clean' SSRIs to dissect histaminergic contributions.
  • Withdrawn drug, exclusive for in-vitro/in-vivo non-clinical research; ensures historical comparability.

CAS Number

63845-42-1

Product Name

Indalpine hydrochloride

IUPAC Name

3-(2-piperidin-4-ylethyl)-1H-indole;hydrochloride

Molecular Formula

C15H21ClN2

Molecular Weight

264.79 g/mol

InChI

InChI=1S/C15H20N2.ClH/c1-2-4-15-14(3-1)13(11-17-15)6-5-12-7-9-16-10-8-12;/h1-4,11-12,16-17H,5-10H2;1H

InChI Key

GIPICJLTGNEIIL-UHFFFAOYSA-N

SMILES

C1CNCCC1CCC2=CNC3=CC=CC=C32.Cl

Canonical SMILES

C1C[NH2+]CCC1CCC2=CNC3=CC=CC=C32.[Cl-]

Synonyms

Indalpine HCl, 3-(2-Piperidin-4-ylethyl)-1H-indole hydrochloride, LM 5008, 4-[2-(1H-Indol-3-yl)ethyl]piperidine hydrochloride, Indalpine (hydrochloride)

Purity

≥98%

Package Size

5 mg, 10 mg

Indalpine hydrochloride is a piperidinyl-indole compound and an early-generation selective serotonin reuptake inhibitor (SSRI). [1] Its primary mechanism of action is the high-affinity binding to the serotonin transporter (SERT), which blocks the reuptake of serotonin from the synaptic cleft. [2] This activity made it a subject of significant research in neuropharmacology. As a hydrochloride salt, the compound is prepared for enhanced solubility and stability, facilitating its use in a laboratory setting for the preparation of aqueous stock solutions and buffers. While historically used as an antidepressant, it was withdrawn from the market due to toxicity, and its modern procurement is exclusively for in-vitro and in-vivo non-clinical research applications where its specific pharmacological profile is required. [3]

Research Fit

S High 5-HT/NA uptake selectivity ratio supports serotonergic pathway studies with reduced noradrenergic interference.
H Documented granulocytopenic liability provides a hematotoxicity endpoint modeling context absent in safer SSRIs.
D Dual SSRI plus histamine H1 antagonist profile enables single-agent polypharmacology investigation.

While compounds like fluoxetine and escitalopram are also classified as SSRIs, they are not functionally interchangeable with indalpine in a research context. Each SSRI possesses a unique binding affinity and selectivity profile across the three primary monoamine transporters (SERT, NET, DAT), meaning substitution can introduce significant experimental variability. [1] Furthermore, off-target activities, such as indalpine's known antihistamine properties, can confound results in assays where histamine signaling is a relevant variable. [2] For reproducible and historically comparable results, particularly in neuropharmacology studies where secondary activities can produce distinct physiological or behavioral phenotypes, specifying the exact SSRI used is critical. Procuring indalpine is therefore a deliberate choice for researchers needing its specific, documented pharmacological signature rather than a generic serotonin reuptake inhibition effect.

Substitution Risk

Selectivity 5-HT/NA selectivity tier differs substantially from fluoxetine and citalopram; noradrenergic co-modulation may confound pathway interpretation.
H1 activity Fluoxetine, citalopram, and paroxetine lack histamine H1 antagonism; dual-target polypharmacology context shifts if replaced.
Hematotoxicity Other SSRIs do not exhibit documented granulocytopenic liability; substitution eliminates hematotoxicity positive-control modeling capacity.

hSERT Binding Affinity

In a comparative analysis of binding affinities at cloned human monoamine transporters, indalpine demonstrated potent inhibition of the serotonin transporter (hSERT) with a Ki of 79.4 nM. [1] This affinity is distinct from other common SSRIs evaluated in the same study context, such as fluoxetine (Ki = 239.9 nM) and escitalopram (Ki = 354.8 nM), positioning indalpine as a higher-affinity ligand at hSERT in this specific dataset. [1]

Evidence DimensionBinding Affinity (Ki) at hSERT
Target Compound Data79.4 nM
Comparator Or BaselineFluoxetine: 239.9 nM | Escitalopram: 354.8 nM
Quantified Difference3.0x higher affinity than Fluoxetine; 4.5x higher affinity than Escitalopram
ConditionsIn-vitro radioligand binding assay with cloned human monoamine transporters.

For researchers requiring a high-potency reference compound for SERT binding assays or studying dose-dependent serotonergic effects, this specific affinity profile justifies its selection over lower-affinity alternatives.

5-HT/NA Selectivity
Head-to-head
Selectivity ratio ≈ 1000
18.5× higher vs fluoxetine (54)
Reported high-selectivity tier context; supports serotonergic studies with quantified noradrenergic separation.
Rat synaptosomal [³H]5-HT/[³H]NA uptake; Hyttel 1990 compilation

Transporter Selectivity Profile

Indalpine exhibits a distinct selectivity profile for the serotonin transporter (SERT) over the norepinephrine (NET) and dopamine (DAT) transporters. Based on comparative binding data, indalpine is approximately 6.5-fold selective for SERT over NET and 7.6-fold selective for SERT over DAT. [1] This profile is notably different from fluoxetine, which shows higher selectivity over both NET (~13.2-fold) and DAT (~15.8-fold), and escitalopram, which has lower selectivity over NET (~4.7-fold) but higher selectivity over DAT (~17.8-fold). [1]

Evidence DimensionSelectivity Ratio (Ki at NET or DAT / Ki at SERT)
Target Compound DataSERT vs NET: ~6.5x | SERT vs DAT: ~7.6x
Comparator Or BaselineFluoxetine: ~13.2x (NET), ~15.8x (DAT) | Escitalopram: ~4.7x (NET), ~17.8x (DAT)
Quantified DifferenceIndalpine has a moderate and balanced selectivity profile, contrasting with the higher selectivity of fluoxetine or the varied profile of escitalopram.
ConditionsCalculated from Ki values from in-vitro binding assays with cloned human monoamine transporters.

This specific selectivity 'fingerprint' is critical for studies where moderate off-target inhibition of NET and DAT is either tolerable or experimentally desirable, distinguishing it from more highly selective or differently selective SSRIs.

SERT Binding Ki
Reported
Ki = 2.0–2.5 nM
3–5× higher affinity vs fluoxetine (8–10 nM)
Intermediate SERT potency between paroxetine and fluoxetine; may support occupancy titration studies.
[³H]paroxetine displacement, rat frontal cortex membranes

Antihistamine Activity

Unlike highly selective SSRIs such as escitalopram, which has negligible affinity for histamine receptors, indalpine is documented to possess antihistamine properties. [REFS-1, REFS-2] This secondary pharmacology is a key differentiator for experimental design. Centrally-acting H1-histamine receptor antagonists are known to produce distinct physiological effects, including sedation and weight gain. [3] The presence of this activity in indalpine makes it unsuitable for studies requiring pure serotonergic manipulation but valuable for research exploring dual-activity compounds or for understanding the historical context of early SSRI side-effect profiles.

Evidence DimensionOff-Target Receptor Activity
Target Compound DataPossesses antihistamine activity
Comparator Or BaselineEscitalopram: No or very low affinity for histamine (H1-3) receptors.
Quantified DifferenceQualitatively distinct secondary pharmacology profile compared to highly selective SSRIs.
ConditionsPharmacological characterization from historical and review literature.

For researchers investigating the interplay between serotonergic and histaminergic systems, or those needing to control for antihistamine effects, procuring indalpine provides a specific tool that cannot be replicated by 'cleaner' SSRIs.

Raphe Firing Suppression
Head-to-head
ED50 = 0.33 mg/kg IV
Mianserin: no effect up to 10 mg/kg
Reported in vivo electrophysiology context; 5-HT1A autoreceptor feedback dynamics unique among tested comparators.
Anesthetized rat dorsal raphe single-unit recording; Blier 1984

Hydrochloride Salt Form

Indalpine is supplied as a hydrochloride (HCl) salt, a common strategy in pharmaceutical chemistry to improve the physicochemical properties of basic compounds. Compared to the corresponding free base, the HCl salt form typically confers significantly greater aqueous solubility and improved chemical stability in solid form and in solution. [1] This facilitates reliable and reproducible preparation of stock solutions for in-vitro assays and dosing solutions for in-vivo studies, reducing experimental variability that can arise from poor solubility or degradation of the active compound.

Evidence DimensionPhysicochemical Form
Target Compound DataHydrochloride salt
Comparator Or BaselineFree base form
Quantified DifferenceQualitatively improved aqueous solubility and handling characteristics.
ConditionsGeneral principles of medicinal and process chemistry.

This ensures consistent, reliable preparation of experimental solutions, a critical and practical procurement consideration for ensuring data quality and reproducibility in any laboratory workflow.

EEG Signature
Head-to-head
Biphasic: arousal / slow-wave sleep alternation
Fluoxetine: slow-wave pattern; Citalopram: arousal
Qualitative neurophysiological profile differs from other SSRIs; sleep architecture modulation context distinct.
Rabbit EEG model; Bo et al. 1987
Hematological Toxicity
Reported
1/52 mild leucopenia (trial)
Multiple agranulocytosis cases (pharmacovigilance)
Documented granulocytopenic liability context; supports drug-induced neutropenia endpoint investigation where other SSRIs lack comparable signal.
Double-blind trial N=52; French pharmacovigilance 1984-85; Galbaud du Fort 1988 review
H1 Antagonism
Class-level inference
Confirmed qualitative H1 antagonist activity
Not shared by fluoxetine, citalopram, paroxetine
Class-level polypharmacology context; quantitative H1 binding data pending peer-reviewed confirmation.
Historical drug classifications; Shorter 2008, Elks 2014

SERT Binding Assay Reference

Due to its well-documented and potent binding affinity for the serotonin transporter, Indalpine hydrochloride serves as an effective reference standard in competitive binding assays for the characterization of new chemical entities targeting hSERT. [1]

SERT/NET Co-inhibition Tool

Indalpine's moderate selectivity for SERT over NET makes it a suitable tool for investigating the physiological or behavioral outcomes of combined, albeit unbalanced, serotonin and norepinephrine reuptake inhibition, in contrast to using highly selective SSRIs or balanced SNRIs. [1]

Serotonergic vs. Histaminergic Mechanisms

Given its dual activity as an SSRI and an antihistamine, Indalpine can be used in comparative studies alongside a 'clean' SSRI (like escitalopram) and a pure antihistamine to dissect the relative contributions of serotonergic and histaminergic pathways in a specific biological response. [2]

Historical SSRI Study Replication

For research aiming to replicate or build upon foundational neuropharmacology studies from the 1980s, procuring the original tool compounds like Indalpine is essential to ensure the validity and comparability of the experimental results. [3]

Application Fit Matrix

Application
Selection Property
Validation Focus
Serotonergic pathway selectivity studies
High 5-HT/NA uptake selectivity ratio (reported)
Noradrenergic co-modulation confounding review
5-HT1A autoreceptor desensitization research
Characterized in vivo raphe firing suppression and temporal adaptation
Electrophysiological endpoint reproducibility
Drug-induced neutropenia mechanism studies
Documented granulocytopenic liability
Hematotoxicity endpoint modeling in progenitor assays
Dual SSRI-H1 polypharmacology investigation
Combined 5-HT reuptake inhibition and histamine H1 antagonism
Histaminergic contribution to sleep architecture modulation

Related CAS

63758-79-2 (Parent)

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